6-Methyl-2,3-dihydro-1-benzofuran-5-amine

• IUPAC Name: 6-methyl-2,3-dihydro-1-benzofuran-5-amine
• InChI: InChI=1S/C9H11NO/c1-6-4-9-7(2-3-11-9)5-8(6)10/h4-5H,2-3,10H2,1H3
• InChI Key: WZXOPYZEKOOCBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CCO2)C=C1N
• Molecular Formula: C9H11NO
• Molecular Weight: 149.19 g/mol
• CAS RN: 1369139-70-7

Description

6-Methyl-2,3-dihydro-1-benzofuran-5-amine, also known as 6-MeO-DBF, is a chemical compound that belongs to the class of benzofuran derivatives. It has been studied extensively due to its potential use as a therapeutic drug.

Mechanism of Action

The mechanism of action of 6-Methyl-2,3-dihydro-1-benzofuran-5-amine is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as serotonin and dopamine. It may also have an effect on the immune system and inflammation pathways.
Biochemical and physiological effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to increase the production of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons. It has also been shown to reduce inflammation and oxidative stress in the brain. Additionally, it has been shown to have anti-cancer properties by inhibiting the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Methyl-2,3-dihydro-1-benzofuran-5-amine in lab experiments is its high potency and specificity. It can be used at low concentrations to achieve a desired effect. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 6-Methyl-2,3-dihydro-1-benzofuran-5-amine. One area of interest is its potential use in treating psychiatric disorders such as depression and anxiety. Another area of interest is its anti-cancer properties and its potential use as a cancer treatment. Additionally, further research is needed to fully understand its mechanism of action and how it interacts with different neurotransmitters and immune system pathways.
In conclusion, this compound is a chemical compound that has been studied extensively for its potential use as a therapeutic drug. Its synthesis method is well-established, and it has been shown to have neuroprotective, anti-inflammatory, and anti-cancer properties. While its mechanism of action is not fully understood, it has been shown to modulate the activity of certain neurotransmitters and immune system pathways. Further research is needed to fully understand its potential therapeutic applications and mechanisms of action.

Synthesis Methods

The synthesis of 6-Methyl-2,3-dihydro-1-benzofuran-5-amine involves the reaction of 2,3-dihydro-1-benzofuran with methylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through column chromatography. This method has been used successfully to produce this compound in high yields and purity.

Scientific Research Applications

6-Methyl-2,3-dihydro-1-benzofuran-5-amine has been studied extensively for its potential use as a therapeutic drug. It has been shown to have neuroprotective, anti-inflammatory, and anti-cancer properties. It has also been studied for its potential use in treating depression, anxiety, and other psychiatric disorders.